Cas no 2360530-43-2 (Thalidomide-NH-PEG3-CH2CHO)

• Product Name: Thalidomide-NH-PEG3-CH2CHO
• CAS No: 2360530-43-2
• MF: C₂₁H₂₅N₃O₈
• MW: 447.4385
• CID: 5052780
• Update Time: 2025-10-18

Thalidomide-NH-PEG3-CH2CHO Chemical and Physical Properties

Names and Identifiers

• Thalidomide-NH-PEG3-CH2CHO
• Acetaldehyde, 2-[2-[2-[2-[[2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-1,3-dioxo-1H-isoindol-4-yl]amino]ethoxy]ethoxy]ethoxy]-

• Inchi： 1S/C21H25N3O8/c25-7-9-31-11-13-32-12-10-30-8-6-22-15-3-1-2-14-18(15)21(29)24(20(14)28)16-4-5-17(26)23-19(16)27/h1-3,7,16,22H,4-6,8-13H2,(H,23,26,27)
• InChI Key： FGNVSKUETYHTOX-UHFFFAOYSA-N
• SMILES： O=C1C2C(=C([H])C([H])=C([H])C=2C(N1C1([H])C(N([H])C(C([H])([H])C1([H])[H])=O)=O)=O)N([H])C([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 13
• Complexity: 715
• XLogP3: 0
• Topological Polar Surface Area: 140

Additional information on Thalidomide-NH-PEG3-CH2CHO

Thalidomide-NH-PEG3-CH2CHO: A Comprehensive Overview

The compound with CAS No. 2360530-43-2, commonly referred to as Thalidomide-NH-PEG3-CH2CHO, has garnered significant attention in the fields of pharmacology and materials science due to its unique properties and potential applications. This compound is a derivative of thalidomide, a well-known pharmaceutical agent, modified with a polyethylene glycol (PEG) chain and an aldehyde group. The integration of these functional groups enhances its versatility, making it suitable for a wide range of applications, including drug delivery systems, bioconjugation, and surface modification.

Recent studies have highlighted the potential of Thalidomide-NH-PEG3-CH2CHO in the development of targeted drug delivery systems. The PEG chain provides excellent biocompatibility and reduces immunogenicity, while the aldehyde group enables efficient conjugation with various biomolecules such as proteins, peptides, and nucleic acids. This dual functionality makes it an ideal candidate for creating bioconjugates that can be used in diagnostic imaging and therapeutic applications.

In addition to its role in drug delivery, Thalidomide-NH-PEG3-CH2CHO has been explored for its potential in surface modification of nanoparticles. By conjugating this compound to the surface of nanoparticles, researchers have demonstrated enhanced stability, prolonged circulation time in vivo, and improved targeting efficiency. These properties are particularly valuable in the context of nanomedicine, where precise drug delivery is critical for maximizing therapeutic outcomes while minimizing side effects.

The synthesis of Thalidomide-NH-PEG3-CH2CHO involves a multi-step process that begins with the modification of thalidomide to introduce an amine group. This intermediate is then reacted with a PEG chain containing an aldehyde group to form the final product. The reaction conditions are carefully optimized to ensure high yield and purity, which are essential for its intended applications.

Recent advancements in analytical techniques have enabled researchers to gain deeper insights into the structural and functional properties of Thalidomide-NH-PEG3-CH2CHO. For instance, nuclear magnetic resonance (NMR) spectroscopy has been used to confirm the successful incorporation of the PEG chain and aldehyde group into the thalidomide backbone. Similarly, mass spectrometry has provided valuable information about the molecular weight and composition of the compound.

The biocompatibility of Thalidomide-NH-PEG3-CH2CHO has been extensively studied using in vitro assays such as cytotoxicity tests and hemocompatibility evaluations. These studies have demonstrated that the compound exhibits low cytotoxicity and excellent hemocompatibility, further supporting its suitability for biomedical applications.

In conclusion, Thalidomide-NH-PEG3-CH2CHO represents a promising platform for advancing drug delivery systems and nanomedicine. Its unique combination of biocompatibility, functional versatility, and ease of synthesis positions it as a valuable tool for researchers in various fields. As ongoing studies continue to uncover new applications and optimize its properties, this compound is expected to play an increasingly important role in the development of innovative therapeutic strategies.